Cas no 3957-71-9 (2,6-DI-TERT-BUTYL-4-THIOCYANATO-PHENOL)

• Product Name: 2,6-DI-TERT-BUTYL-4-THIOCYANATO-PHENOL
• CAS No: 3957-71-9
• MF: C₁₅H₂₁NOS
• MW: 263.398342847824
• CID: 296817
• PubChem ID: 619245
• Update Time: 2025-04-19

2,6-DI-TERT-BUTYL-4-THIOCYANATO-PHENOL Chemical and Physical Properties

Names and Identifiers

• 2,6-DI-TERT-BUTYL-4-THIOCYANATO-PHENOL
• (3,5-ditert-butyl-4-hydroxyphenyl) thiocyanate
• 2,6-Bis(1,1-dimethylethyl)-4-thiocyanophenol
• 3,5-Bis(1,1-dimethylethyl)-4-hydroxyphenyl thiocyanate
• 3,5-Ditert-butyl-4-hydroxyphenyl thiocyanate
• DTXSID10347231
• 3,5-bis(1,1-dimethylethyl)-4-hydroxyphenylthiocyanate
• 3957-71-9
• 3,5-Ditert-butyl-4-hydroxyphenyl thiocyanate #
• 3,5-Di-tert-butyl-4-hydroxyphenyl thiocyanate
• 3,5-di-t-butyl-4-hydroxyphenylthiocyanate
• SCHEMBL647421

• Inchi： 1S/C15H21NOS/c1-14(2,3)11-7-10(18-9-16)8-12(13(11)17)15(4,5)6/h7-8,17H,1-6H3
• InChI Key： DTXYORKWCOQPMN-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 263.13400
• Monoisotopic Mass: 263.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 69.32000
• LogP: 4.56038